Cas no 623-82-5 ((R)-3-Methylhexanedioic acid)
(R)-3-Methylhexanedioic acid structure
Product Name:(R)-3-Methylhexanedioic acid
CAS No:623-82-5
MF:C7H12O4
MW:160.167782783508
CID:506183
PubChem ID:24896759
Update Time:2025-04-19
(R)-3-Methylhexanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Methylhexanedioic acid
- (+)-3-METHYLHEXANEDIOIC ACID
- Hexanedioic acid,3-methyl-, (3R)-
- (+)-(R)-3-methylhexanedioic acid
- (+)-3-Methyladipic acid
- (3R)-3-Methylhexanedioic acid
- (R)(+)-3-Methyladipic acid
- (R)-(+)-3-Methyladipic acid
- (R)-3-methyladipic acid
- 3R-methyladipic acid
- Hexanedioic acid,3-methyl-,(R)
- METHYLHEXANEDIOIC ACID
- SYEOWUNSTUDKGM-RXMQYKEDSA-N
- DB-009110
- 81177-02-8
- DTXSID201016369
- MFCD00063200
- (R)-(+)-3-Methyladipic acid, 96%
- 623-82-5
- SCHEMBL713404
- (R)-3-METHYLHEXANEDIOICACID
- AKOS000283830
- AG-H-26146
- bmse000619
-
- MDL： MFCD00063200
- Inchi： 1S/C7H12O4/c1-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)/t5-/m1/s1
- InChI Key： SYEOWUNSTUDKGM-RXMQYKEDSA-N
- SMILES： OC(C[C@H](C)CCC(=O)O)=O
Computed Properties
- Exact Mass: 160.07400
- Monoisotopic Mass: 160.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -2
- XLogP3: 1.7
- Topological Polar Surface Area: 80.3
Experimental Properties
- Color/Form: White or light yellow powder
- Density: 1.3681 (rough estimate)
- Melting Point: 81-84 °C (lit.)
- Boiling Point: 230 °C/30 mmHg(lit.)
- Refractive Index: 1.4336 (estimate)
- PSA: 74.60000
- LogP: 0.96200
- Optical Activity: [α]21/D +7.2°, c = 5 in methanol
- Solubility: Not determined
(R)-3-Methylhexanedioic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S24/25
- Risk Phrases：R36/37/38
(R)-3-Methylhexanedioic acid Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
(R)-3-Methylhexanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I171232-1g |
(R)-3-Methylhexanedioic acid |
623-82-5 | 96% | 1g |
¥505.90 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01743-1g |
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¥678.0 | 2024-07-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | M27387-1G |
(R)-3-Methylhexanedioic acid |
623-82-5 | 96% | 1G |
￥469.06 | 2022-02-23 | |
| Chemenu | CM184799-25g |
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623-82-5 | 95% | 25g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1536678-1g |
(R)-3-methylhexanedioic acid |
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| A2B Chem LLC | AB55520-1g |
(R)-3-Methylhexanedioic acid |
623-82-5 | 96% | 1g |
$88.00 | 2024-04-19 | |
| abcr | AB235380-100mg |
(R)(+)-3-Methyladipic acid; . |
623-82-5 | 100mg |
€121.90 | 2024-06-09 | ||
| abcr | AB235380-1g |
(R)(+)-3-Methyladipic acid; . |
623-82-5 | 1g |
€511.50 | 2024-06-09 | ||
| 1PlusChem | 1P003CM8-250mg |
(R)-3-Methylhexanedioic acid |
623-82-5 | 96% | 250mg |
$63.00 | 2023-12-16 | |
| A2B Chem LLC | AB55520-250mg |
(R)-3-Methylhexanedioic acid |
623-82-5 | 96% | 250mg |
$60.00 | 2023-12-30 |
(R)-3-Methylhexanedioic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:623-82-5)(R)-3-Methylhexanedioic acid
Order Number:A1236109
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:09
Price ($):303
Email:sales@amadischem.com
(R)-3-Methylhexanedioic acid Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:623-82-5)(R)-3-Methylhexanedioic acid
Purity:99%
Quantity:1g
Price ($):303